Iothalamate sodium

Specification

• Description: Iothalamate Sodium is the sodium salt form of iothalamate, an organic iodine compound and a radiographic contrast medium. Iothalamate sodium blocks x-rays as they pass through the body, thereby allowing body structures not containing iodine to be visualized. The degree of opacity produced by iothalamate sodium is directly proportional to the total amount of the iodinated contrast agent in the path of the x-rays. The visualization of body structures is dependent upon the distribution and elimination of iothalamate sodium. (NCI05); A contrast medium in diagnostic radiology with properties similar to those of diatrizoic acid. It is used primarily as its sodium and meglumine (IOTHALAMATE MEGLUMINE) salts.; See also: Iothalamic Acid (has active moiety); Iothalamate meglumine; iothalamate sodium (component of).
• CAS No.: 1225-20-3
• Molecular Formula: C11H8I3N2NaO4
• Molecular Weight: 635.89 g/mol
• IUPAC Name: sodium;3-acetamido-2,4,6-triiodo-5-(methylcarbamoyl)benzoate
• Standard InChI: InChI=1S/C11H9I3N2O4.Na/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20;/h1-2H3,(H,15,18)(H,16,17)(H,19,20);/q;+1/p-1
• Standard InChI Key: WCIMWHNSWLLELS-UHFFFAOYSA-M
• Isomeric SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+]
• SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+]
• Canonical SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+]